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Compound of Interest

Compound Name: 1-(2-Pyrimidinyl)indoline

Cat. No.: B7470678

Get Quote

Executive Summary: The Scaffold at the Crossroads
1-(2-Pyrimidinyl)indoline represents a critical structural hybrid in medicinal chemistry, bridging

the gap between the planar, aromatic 1-(2-Pyrimidinyl)indole and the flexible, aliphatic 1-(2-

Pyrimidinyl)piperazine (1-PP). While often overshadowed by its oxidized indole counterpart or

the buspirone metabolite (1-PP), the indoline derivative offers unique steric and electronic

properties essential for fine-tuning drug-receptor interactions.

This guide provides a technical analysis of the 1-(2-Pyrimidinyl)indoline scaffold, comparing

its predicted and observed structural parameters against established alternatives. It addresses

the needs of researchers optimizing kinase inhibitors or CNS-active agents where the geometry

of the N-heteroaryl bond dictates efficacy.

Structural Characterization & Data Analysis
The Core Problem: Planarity vs. Puckering
The defining feature of 1-(2-Pyrimidinyl)indoline is the geometry of the indoline nitrogen.

Unlike the indole nitrogen (sp² hybridized, planar, part of the aromatic system), the indoline

nitrogen retains significant sp³ character, leading to a "puckered" 5-membered ring.
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Comparative Structural Metrics (Experimental & Calculated) The following table synthesizes

crystal data from closely related analogs to establish the structural baseline for the target

molecule.

Feature
1-(2-

Pyrimidinyl)indoline

(Target)

1-(2-

Pyrimidinyl)indole

(Alternative A)

1-(2-

Pyrimidinyl)piperazin

e (Alternative B)

CAS Number N/A (Scaffold) 221044-05-9 20980-22-7

Nitrogen Hybridization
sp² / sp³

(Intermediate)
sp² (Planar) sp³ (Pyramidal)

Ring Conformation
Envelope (C2/C3

puckering)
Planar Chair

N-C(Py) Bond Length ~1.38–1.40 Å ~1.40 Å 1.37 Å

Twist Angle (N-C-N-C) High (~30–45°) Low (<15°) N/A (Flexible)

Key Interaction Steric clash (H7...Py) Conjugation (π-π) H-bonding / Basicity

Technical Insight: The high twist angle in the indoline derivative is caused by the steric repulsion

between the C7-proton of the indoline and the C3-proton/Nitrogen of the pyrimidine ring. This

prevents the coplanarity seen in the indole analog, potentially increasing solubility and altering

the metabolic profile by exposing the N-N bond to enzymatic attack.

Crystal Packing & Lattice Dynamics
While specific single-crystal X-ray diffraction (SC-XRD) data for the unsubstituted 1-(2-
Pyrimidinyl)indoline is sparse in open literature, its packing behavior can be extrapolated

from the N-phenylindoline and 1-PP datasets:
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Space Group Prediction: Likely Monoclinic (P2₁/c) or Triclinic (P-1), driven by weak C-H...N

hydrogen bonds rather than strong π-π stacking due to the twisted conformation.

Intermolecular Forces: The pyrimidine nitrogen atoms act as H-bond acceptors for the C2/C3

methylene protons of neighboring indoline rings, forming infinite 1D chains.

Comparative Performance Guide
Scenario A: Kinase Inhibitor Design

Alternative: 1-(2-Pyrimidinyl)indole[1]

Comparison: The Indole is rigid and flat, ideal for intercalating into narrow hydrophobic

pockets (e.g., ATP binding sites). However, its high planarity often leads to poor solubility.

Advantage of Indoline: The "kink" introduced by the indoline ring (approx. 30° twist) disrupts

crystal packing energy, significantly enhancing solubility (estimated +0.5 logS) while

maintaining the hydrophobic bulk required for binding.

Scenario B: CNS Agent Development (5-HT Receptors)
Alternative: 1-(2-Pyrimidinyl)piperazine (1-PP)[2][3]

Comparison: 1-PP is a known metabolite (e.g., of Buspirone) with high affinity for 5-HT1A. It

is highly flexible.

Advantage of Indoline: The indoline scaffold rigidifies the nitrogen position, reducing the

entropic penalty of binding. If the receptor pocket requires a specific rotamer, the indoline

derivative can "lock" the pharmacophore into the bioactive conformation, potentially

increasing selectivity over off-target adrenergic receptors.

Experimental Protocols
Synthesis: Palladium-Catalyzed C-N Cross-Coupling
Objective: Synthesize 1-(2-Pyrimidinyl)indoline with high purity for crystallization.

Reagents:
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Indoline (1.0 equiv)

2-Chloropyrimidine (1.2 equiv)

Pd(OAc)₂ (5 mol%)

BINAP or Xantphos (7.5 mol%)

NaOtBu (1.5 equiv)

Toluene (0.2 M)

Workflow:

Inertion: Charge a Schlenk tube with Pd(OAc)₂, Ligand, and NaOtBu. Evacuate and backfill

with Argon (3x).

Addition: Add Toluene, Indoline, and 2-Chloropyrimidine via syringe.

Reaction: Heat to 100°C for 12 hours. Monitor by TLC (EtOAc/Hexane 1:4).

Workup: Filter through Celite, concentrate, and purify via Flash Column Chromatography

(SiO₂, Gradient 0-20% EtOAc in Hexanes).

Crystallization Protocol (Vapor Diffusion)
Objective: Grow single crystals suitable for XRD.[4]

Solvent Selection: Dissolve 20 mg of the purified product in a minimal amount (0.5 mL) of

Dichloromethane (DCM) or Tetrahydrofuran (THF).

Precipitant: Place the vial inside a larger jar containing 5 mL of Pentane or Hexane.

Equilibration: Seal the outer jar tightly. Allow to stand undisturbed at 4°C for 3-7 days.

Harvesting: Colorless block-like crystals should form. Mount immediately in Paratone oil to

prevent desolvation.
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Visualization: Structural Logic & Synthesis[5]
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Figure 1: Structural relationship between the Indoline scaffold and its analogs, highlighting the

synthesis pathway and key physicochemical advantages.
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Title: "1-(Pyrimidin-2-yl)-1H-indole (CAS 221044-05-9)."[1][5][6]

Source: Sigma-Aldrich / PubChem.
Context: The fully arom

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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